Cas no 2248342-11-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate
• CAS No: 2248342-11-0
• MF: C₂₃H₁₆N₂O₅
• MW: 400.383545875549
• CID: 6341649
• PubChem ID: 165731236
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6524042
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate
• 2248342-11-0

• Inchi： 1S/C23H16N2O5/c1-14-7-6-8-15(13-14)20(26)24-19-12-5-4-11-18(19)23(29)30-25-21(27)16-9-2-3-10-17(16)22(25)28/h2-13H,1H3,(H,24,26)
• InChI Key： HEKCMVNTIQVGQU-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1NC(C1=CC=CC(C)=C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 400.10592162g/mol
• Monoisotopic Mass: 400.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate (CAS No. 2248342-11-0): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate, identified by its CAS number 2248342-11-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a dioxo group and an amidobenzoyl moiety, has garnered attention due to its structural complexity and potential biological activities. The integration of an isoindole scaffold with a benzoate derivative suggests a unique pharmacophoric profile that may contribute to its utility in drug discovery and development.

The 1,3-dioxo moiety, also known as a maleimide-like structure, is known for its ability to participate in various chemical reactions, including Michael additions and Diels-Alder reactions. This functional group can serve as a key interaction site for binding to biological targets, making it a valuable component in the design of novel therapeutic agents. The presence of the dihydro-1H-isoindol ring system further enhances the compound's structural diversity, which is often associated with improved solubility and metabolic stability—critical factors in drug development.

The 2-(3-methylbenzamido)benzoate part of the molecule introduces an amide linkage connected to a substituted benzoyl group. This structural feature is reminiscent of many bioactive molecules that have demonstrated efficacy in modulating enzyme activity and receptor interactions. The 3-methylbenzamido group, in particular, may contribute to the compound's pharmacokinetic properties by influencing its binding affinity and distribution within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with transcription factors has been hypothesized based on preliminary docking studies.

In vitro experiments have begun to elucidate the mechanistic aspects of this compound's action. Initial results indicate that it may disrupt signaling cascades associated with cellular proliferation and apoptosis. The dual functionality provided by the dioxo and amidobenzoyl groups appears to be pivotal in modulating these pathways. Furthermore, the compound's ability to cross cell membranes efficiently suggests potential applications in targeted drug delivery systems.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate has been optimized to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

As research progresses, the therapeutic potential of this compound is being further explored through preclinical studies. Animal models have provided valuable insights into its safety profile and pharmacological effects. Notably, preliminary data suggest that it may exhibit lower toxicity compared to existing therapeutics while maintaining strong efficacy. This balance is crucial for advancing candidates into clinical trials.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising scaffolds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate. Predictive models have been trained on large datasets of bioactive compounds to predict potential interactions with disease-related targets. These computational tools have helped prioritize this molecule for experimental validation based on its predicted binding affinities and pharmacokinetic properties.

The future development of this compound will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip platforms, researchers aim to validate its therapeutic potential across multiple disease models. The goal is to identify novel applications where this molecule could address unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylbenzamido)benzoate (CAS No. 2248342-11-0) represents a compelling candidate for further investigation in pharmaceutical research. Its unique structural features combined with promising preclinical data position it as a valuable asset in the quest for innovative therapeutic solutions. As scientific understanding continues to evolve，this compound will remain at the forefront of molecular innovation，driving advancements in medicinal chemistry and drug development.